Cas no 2246944-47-6 (Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate)

• Product Name: Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate
• CAS No: 2246944-47-6
• MF: C₁₅H₁₃BF₃K
• MW: 300.16823554039
• MDL: MFCD20527106
• CID: 5046690
• Update Time: 2026-02-28

Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate
• potassium (9,9-dimethyl-9H-fluoren-2-yl)trifluoroboranuide
• AMTB400
• C15H13BF3.K
• potassium;(9,9-dimethylfluoren-2-yl)-trifluoroboranuide

• MDL： MFCD20527106
• Inchi： 1S/C15H13BF3.K/c1-15(2)13-6-4-3-5-11(13)12-8-7-10(9-14(12)15)16(17,18)19;/h3-9H,1-2H3;/q-1;+1
• InChI Key： PJYHVOQTJBSPSW-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 356
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate

Research Briefing on Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate (CAS: 2246944-47-6) in Chemical Biology and Pharmaceutical Applications

Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate (CAS: 2246944-47-6) is an organoboron compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its fluorene backbone and trifluoroborate functional group, serves as a versatile intermediate in the synthesis of complex molecules, particularly in cross-coupling reactions. Its unique structural properties make it a valuable tool for drug discovery and material science applications.

Recent studies have highlighted the role of Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. Researchers have demonstrated its efficacy in constructing biaryl and heterobiaryl scaffolds, which are prevalent in pharmacologically active compounds. The trifluoroborate moiety enhances the stability and reactivity of the compound, enabling efficient coupling under mild conditions. This has significant implications for the development of new therapeutic agents, particularly in oncology and infectious diseases.

In addition to its synthetic utility, Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain enzyme targets, such as kinases and proteases. These findings open avenues for further exploration in drug design, where the fluorene scaffold could be optimized to enhance potency and selectivity. Computational modeling studies have also been conducted to predict the binding modes of these derivatives, providing insights into their mechanism of action.

The stability and handling of Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate have been subjects of recent optimization efforts. Researchers have developed improved protocols for its storage and use, addressing challenges related to moisture sensitivity and decomposition. These advancements have facilitated its broader adoption in industrial and academic settings, where reproducibility and scalability are critical. Furthermore, the compound's compatibility with various solvents and reagents has been systematically evaluated, ensuring its versatility in diverse synthetic routes.

Looking ahead, the application of Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate in photodynamic therapy and materials science is an emerging area of interest. Its fluorene core exhibits favorable photophysical properties, making it a candidate for the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. Collaborative efforts between chemists and material scientists are expected to unlock new functionalities for this compound, bridging the gap between chemical synthesis and advanced materials engineering.

In conclusion, Potassium 9,9-dimethyl-9H-fluorene-2-trifluoroborate (CAS: 2246944-47-6) represents a promising building block in both pharmaceutical and material science research. Its synthetic versatility, combined with potential biological activities, underscores its importance in contemporary chemical biology. Continued exploration of its applications and derivatives will likely yield innovative solutions for pressing challenges in drug development and beyond.